Cas no 1599-48-0 (Nonanoic acid,9,9-dimethoxy-, methyl ester)
1599-48-0 structure
Product Name:Nonanoic acid,9,9-dimethoxy-, methyl ester
Nonanoic acid,9,9-dimethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Nonanoic acid,9,9-dimethoxy-, methyl ester
- methyl 9,9-dimethoxynonanoate
- 9,9-bis(methoxy)nonanoic acid methyl ester
- 9,9-dimethoxynonanoic acid methyl ester
- 9,9-dimethoxy-nonanoic acid methyl ester
- 9,9-Dimethoxy-nonansaeure-methylester
- AC1L3VGR
- AC1Q5ZYW
- AI3-25459
- AR-1K7935
- azelaldehyde methyl ester dimethyl acetal
- NSC44696
- Nonanoic acid, 9,9-dimethoxy-, methyl ester
- METHYL AZELAALDEHYDATE DIMETHYL ACETAL
- NSC-44696
- METHYL 9-OXONONANOATE DIMETHYL ACETAL
- 1599-48-0
- UNII-J5TYE4L6L9
- AZELAALDEHYDIC ACID, METHYL ESTER, DIMETHYL ACETAL
- J5TYE4L6L9
- SCHEMBL10626764
- DTXSID10166767
- NSC 44696
-
- Inchi： 1S/C12H24O4/c1-14-11(13)9-7-5-4-6-8-10-12(15-2)16-3/h12H,4-10H2,1-3H3
- InChI Key： HZWOYQBUELNXHM-UHFFFAOYSA-N
- SMILES： O(C)C(CCCCCCCC(=O)OC)OC
Computed Properties
- Exact Mass: 232.16752
- Monoisotopic Mass: 232.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 2.50900
Nonanoic acid,9,9-dimethoxy-, methyl ester Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
1599-48-0 (Nonanoic acid,9,9-dimethoxy-, methyl ester) Related Products
- 4220-66-0(4,4-Dimethoxybutanoic Acid Methyl Ester)
- 23068-91-9(Methyl 5,5-Dimethoxyvalerate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
